Cas no 69-44-3 (Amodiaquine dihydrochloride)

• Product name: Amodiaquine dihydrochloride
• CAS No: 69-44-3
• MF: C₂₀H₂₄Cl₃N₃O
• MW: 428.7831
• MDL: MFCD00078857
• CID: 33892
• PubChem ID: 6246

Amodiaquine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-((7-Chloroquinolin-4-yl)amino)-2-((diethylamino)methyl)phenol dihydrochloride
• 4-((7-Chloroquinolin-4-yl)amino)-2-((diethylamino)-methyl)phenol dihydrochloride
• Acrichin dihydrochloride
• AMODIAQUINE HYDROCHLORIDE,USP28
• AMODIAQUIN DIHYDROCHLORIDE
• AMODIAQUIN HYDROCHLORIDE
• AMODIAQUINE DIHYDROCHLORIDE
• AMODIAQUINE HCL
• AMODIAQUINE HYDROCHLORIDE
• camoquinhydrochloride
• 7-Chloro-4-(3'-diethylaminomethyl-4'-hydroxyanilino)quinoline dihydrochloride
• 4-[(7-Chloroquinolin-4-yl)amino]-2-(diethylaminomethyl)phenol dihydrochloride
• Camoquin Hcl
• Amodiaquine hydrochloride anhydrous
• HOE64181MP
• AK115177
• 4-[(7-chloroquinolin-4-yl)amino]-2-[(diethylamino)methyl]phenol dihydrochloride
• 4-(7-Chloro-4-quinolylamino)-alpha-(diethylamino
• 4-((7-CHLOROQUINOLIN-4-YL)AMINO)-2-((DIETHYLAMINO)-METHYL)PHENOL 2HCL
• CS-0013341
• SB73131
• o-Cresol, 4-((7-chloro-4-quinolyl)amino)-alpha-(diethylamino)-, dihydrochloride
• 4-[(7-Chloro-4-quinolinyl)amino]-2-[(diethylamino)methyl]phenol dihydrochloride
• amodiaquinhydrochlorid-
• Amodiaquine 2HCl;Acrichin dihydrochloride
• 4-(7-Chloro-4-quinolylamino)-alpha-(diethylamino)-o-cresol dihydrochloride
• BCP34401
• FT-0650478
• EINECS 200-706-0
• s5500
• KSC-280-058
• Phenol, 4-((7-chloro-4-quinolinyl)amino)-2-((diethylamino)methyl)-, dihydrochloride
• CAMOQUIN HYDROCHLORIDE
• MFCD00078857
• LS-55354
• AMODIAQUINE DIHYDROCHLORIDE ANHYDROUS
• AI3-52838
• 4-((7-CHLORO-4-QUINOLYL)AMINO)-.ALPHA.-(DIETHYLAMINO)-O-CRESOL DIHYDROCHLORIDE
• AMODIAQUINE DIHYDROCHLORIDE, ANHYDROUS
• AC-15935
• 2-[[bis(1,1,2,2,2-pentadeuterioethyl)amino]methyl]-4-[(7-chloroquinolin-4-yl)amino]phenol;dihydrochl
• C20H22ClN3O.2ClH
• W-104623
• UNII-HOE64181MP
• DTXSID20219036
• 4-[(7-chloroquinolin-4-yl)amino]-2-(diethylaminomethyl)phenol;dihydrochloride
• AKOS015962122
• 4-(7-chloroquinolin-4-ylamino)-2-((diethylamino)methyl)phenol dihydrochloride
• KUC110919C
• Amodiaquine (dihydrochloride)
• Acrichindihydrochloride
• F16487
• C20H22ClN3O.3HCl
• SCHEMBL317888
• AMODIAQUINEDIHYDROCHLORIDE
• 69-44-3
• 4-((7-Chloro-4-quinolyl)amino)-alpha-(diethylamino)-o-cresol dihydrochloride
• CHEMBL3137745
• CCG-268988
• 2-[[bis(1,1,2,2,2-pentadeuterioethyl)amino]methyl]-4-[(7-chloroquinolin-4-yl)amino]phenol;dihydrochloride
• HY-B1322B
• Ampdiaquine Hydrochloride (anhydrous)
• O-CRESOL, 4-((7-CHLORO-4-QUINOLYL)AMINO)-.ALPHA.-(DIETHYLAMINO)-, DIHYDROCHLORIDE ANHYDROUS
• DS-4067
• Q27280034
• Phenol, 4-[(7-chloro-4-quinolinyl)amino]-2-[(diethylamino)methyl]-, dihydrochloride
• 4-[(7-Chloro-4-quinolyl)amino]-2-[(diethylamino)methyl]phenol Dihydrochloride
• O-CRESOL, 4-((7-CHLORO-4-QUINOLYL)AMINO)-alpha-(DIETHYLAMINO)-, DIHYDROCHLORIDE ANHYDROUS
• DTXCID40141527
• SY270145
• AMODIAQUINE HYDROCHLORIDE DIHYDRATE
• AMODIAQUINE HYDROCHLORIDE (USP MONOGRAPH)
• 4-((7-Chloroquinolin-4-yl)amino)-2-((diethylamino)methyl)phenol dihydrochloride dihydrate
• AMODIAQUINE HYDROCHLORIDE (MART.)
• NS00076218
• NSC-755863
• Hydrochloride, Amodiaquine
• AMODIAQUINE HYDROCHLORIDE (USP-RS)
• CHEBI:50652
• Amodiaquine dihydrochloride

• MDL： MFCD00078857
• Inchi： 1S/C20H22ClN3O.2ClH/c1-3-24(4-2)13-14-11-16(6-8-20(14)25)23-18-9-10-22-19-12-15(21)5-7-17(18)19;;/h5-12,25H,3-4,13H2,1-2H3,(H,22,23);2*1H
• InChI Key： ROEBJVHPINPMKL-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C2C(C=1[H])=NC([H])=C([H])C=2N([H])C1C([H])=C([H])C(=C(C=1[H])C([H])([H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])O[H].Cl[H].Cl[H]

Computed Properties

• Exact Mass: 391.12200
• Monoisotopic Mass: 427.098496
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 406
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 48.4
• Surface Charge: 0
• Tautomer Count: 13

Experimental Properties

• Boiling Point: 478 °C at 760 mmHg
• Flash Point: 478 °C at 760 mmHg
• PSA: 48.39000
• LogP: 6.05420

Amodiaquine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Storage Condition：Sealed in dry,Room Temperature

Amodiaquine dihydrochloride Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on Amodiaquine dihydrochloride

Introduction to Amodiaquine Dihydrochloride (CAS No. 69-44-3)

Amodiaquine dihydrochloride, a derivative of chloroquine, is a significant compound in the field of chemobiology and pharmaceutical research. With the CAS number 69-44-3, this compound has been extensively studied for its pharmacological properties and therapeutic applications. Its molecular structure and chemical composition make it a valuable candidate for treating various infectious diseases, particularly those caused by parasitic organisms.

The chemical formula of Amodiaquine dihydrochloride is C₁₆H₁₉ClN₂·2HCl, reflecting its complex molecular structure. This intricate arrangement contributes to its high efficacy in inhibiting the growth of pathogens, making it a cornerstone in the development of antimalarial and anti-inflammatory drugs. The dihydrochloride salt form enhances the solubility and bioavailability of the compound, facilitating its absorption and distribution within the body.

In recent years, there has been a growing interest in repurposing old drugs like Amodiaquine dihydrochloride to address emerging health challenges. Modern research has highlighted its potential in combating drug-resistant strains of malaria, a critical issue in global public health. Studies have demonstrated that Amodiaquine dihydrochloride can be effective when used in combination therapies, thereby reducing the likelihood of resistance development.

The mechanism of action for Amodiaquine dihydrochloride involves interfering with the heme polymerization process in parasitic organisms. By disrupting this essential biological pathway, the compound effectively halts the replication and spread of pathogens. This mechanism has been further refined through recent advancements in medicinal chemistry, leading to improved derivatives with enhanced efficacy and reduced side effects.

One of the most compelling aspects of Amodiaquine dihydrochloride is its versatility in therapeutic applications beyond malaria treatment. Emerging research suggests that it may have potential benefits in managing autoimmune diseases and chronic inflammatory conditions. The compound's ability to modulate immune responses makes it an attractive candidate for further exploration in immunomodulatory therapies.

Manufacturing processes for Amodiaquine dihydrochloride have also seen significant advancements. Modern synthetic routes ensure high purity and yield, making large-scale production feasible without compromising quality. These improvements are crucial for meeting global demand, especially in regions where parasitic diseases are prevalent.

The pharmacokinetic profile of Amodiaquine dihydrochloride is another area of interest among researchers. Its moderate bioavailability and relatively short half-life necessitate careful dosing regimens to maintain therapeutic levels while minimizing adverse effects. Ongoing studies aim to optimize dosing protocols to enhance patient compliance and treatment outcomes.

Regulatory considerations play a vital role in the approval and distribution of Amodiaquine dihydrochloride. Compliance with international pharmacopeial standards ensures that the compound meets stringent safety and efficacy criteria before reaching patients. Regulatory bodies continue to monitor its use, particularly in light of evolving resistance patterns and new therapeutic applications.

Future directions in Amodiaquine dihydrochloride research are promising, with investigations focusing on novel drug formulations and combination therapies. The integration of computational modeling and high-throughput screening techniques is accelerating the discovery of new derivatives with improved properties. These efforts hold promise for addressing current limitations and expanding the therapeutic potential of this compound.

In conclusion, Amodiaquine dihydrochloride (CAS No. 69-44-3) remains a pivotal compound in modern medicine, with diverse applications ranging from antimalarial treatments to potential immunomodulatory therapies. Its complex chemical structure, coupled with ongoing research advancements, ensures its continued relevance in addressing global health challenges. As scientific understanding evolves, so too will the applications and benefits derived from this remarkable compound.